N-[3-[(4-methoxyphenyl)methylamino]quinoxalin-2-yl]thiophene-2-sulfonamide

• IUPAC Name: N-[3-[(4-methoxyphenyl)methylamino]quinoxalin-2-yl]thiophene-2-sulfonamide
• InChI: InChI=1S/C20H18N4O3S2/c1-27-15-10-8-14(9-11-15)13-21-19-20(23-17-6-3-2-5-16(17)22-19)24-29(25,26)18-7-4-12-28-18/h2-12H,13H2,1H3,(H,21,22)(H,23,24)
• InChI Key: VIQBSZOARYWUSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=NC3=CC=CC=C3N=C2NS(=O)(=O)C4=CC=CS4
• Molecular Formula: C20H18N4O3S2
• Molecular Weight: 426.5 g/mol
• CAS No.: 716334-39-3

Description

“N-[3-[(4-methoxyphenyl)methylamino]quinoxalin-2-yl]thiophene-2-sulfonamide” is a complex organic compound. It contains a quinoxaline core, which is a nitrogen-containing heterocyclic compound. The compound also contains a thiophene ring, which is a five-membered ring with one sulfur atom. The methoxyphenyl group is attached to the quinoxaline core via a methylamino linker.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of o-phenylenediamine with 1,2-dicarbonyl compounds to produce a quinoxaline core. Thiophene derivatives can be synthesized through various strategies, including the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The specific synthesis process for this compound is not detailed in the available literature.

Future Directions

Quinoxaline and thiophene derivatives have a wide range of applications in medicinal chemistry and are crucial raw materials and intermediates in the synthesis of many drug candidates. Therefore, the development of new synthesis methods and the study of their biological activities will be the future direction of research in this field.

Mechanism of Action

Target of Action

Quinoxaline derivatives, a core structure in this compound, have been reported to exhibit a wide range of biological activities . They are used in various pharmaceutical applications and are known to interact with multiple targets, including enzymes, receptors, and other proteins .

Mode of Action

The quinoxaline moiety is known to interact with its targets through various mechanisms, depending on the specific derivative and target . The presence of the methoxyphenyl and thiophene groups may also influence the compound’s interaction with its targets, potentially enhancing its binding affinity or altering its mode of action.

Biochemical Pathways

Quinoxaline derivatives are known to impact a variety of biochemical pathways, depending on their specific structures and targets . The compound’s effects on these pathways can lead to a range of downstream effects, potentially contributing to its biological activity.

Pharmacokinetics

For instance, the methoxy group could potentially enhance the compound’s lipophilicity, potentially improving its absorption and distribution . The compound’s metabolism and excretion would likely depend on its specific interactions with metabolic enzymes and transporters.

Result of Action

Given the known biological activities of quinoxaline derivatives, it is likely that this compound could have a range of potential effects, depending on its specific targets and mode of action .